Cas no 1806573-68-1 (4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806573-68-1
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4908311
• Update Time: 2025-05-21

4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)6-2-5(13(16)17)4(3-12-6)1-7(14)15/h2-3H,1H2,(H,14,15)
• InChI Key： UJFOJLKKPHBJHL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)CC(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Additional information on 4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806573-68-1)

4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806573-68-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by the presence of a nitro group and a trifluoromethyl group, which enhance its reactivity and potential applications. The acetic acid moiety further contributes to its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties, such as enhanced metabolic stability and lipophilicity. These attributes are particularly relevant in drug discovery, where researchers seek to optimize bioavailability and target specificity. The 4-Nitro-2-(trifluoromethyl)pyridine scaffold, in particular, has been explored for its potential in developing novel therapeutics, including kinase inhibitors and antimicrobial agents.

From an agrochemical perspective, pyridine derivatives are widely utilized in the synthesis of pesticides and herbicides. The introduction of a nitro group and a trifluoromethyl group in this compound may improve its efficacy against resistant pests, aligning with the growing need for sustainable crop protection solutions. This aligns with current trends in precision agriculture, where eco-friendly and high-performance chemicals are prioritized.

The synthesis of 4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid typically involves multi-step reactions, including nitration and trifluoromethylation processes. Advanced techniques such as flow chemistry and catalytic methods are increasingly employed to enhance yield and reduce environmental impact. These innovations resonate with the broader shift toward green chemistry, a topic frequently searched by professionals in the field.

Analytical characterization of this compound is crucial for ensuring its purity and suitability for downstream applications. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly used to verify its structure and quality. Researchers often search for "how to characterize pyridine derivatives" or "best practices for analyzing nitro-containing compounds," highlighting the importance of robust analytical protocols.

In the context of intellectual property, CAS No. 1806573-68-1 has been referenced in several patents, underscoring its commercial potential. Companies and academic institutions are actively investigating its utility in proprietary formulations, particularly in areas like material science and specialty chemicals. This trend reflects the broader interest in high-value intermediates that can drive innovation across industries.

Safety and handling of 4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid require adherence to standard laboratory protocols. While not classified as hazardous under most regulatory frameworks, proper storage and disposal practices are essential to minimize risks. Searches related to "safe handling of nitro compounds" or "storage conditions for trifluoromethylated acids" are common among laboratory personnel, emphasizing the need for clear guidelines.

Looking ahead, the continued exploration of 4-Nitro-2-(trifluoromethyl)pyridine-5-acetic acid is expected to yield new insights into its applications. Whether in drug development, agrochemicals, or advanced materials, this compound exemplifies the intersection of innovation and practicality. Its unique structural features and functional groups position it as a key player in the evolving landscape of specialty chemicals.